Cas no 1804269-84-8 (4-Bromo-7-cyano-2-fluoro-1H-benzimidazole)

• Product Name: 4-Bromo-7-cyano-2-fluoro-1H-benzimidazole
• CAS No: 1804269-84-8
• MF: C₈H₃BrFN₃
• MW: 240.031923532486
• CID: 4824557
• Update Time: 2025-07-21

4-Bromo-7-cyano-2-fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-7-cyano-2-fluoro-1H-benzimidazole

• Inchi： 1S/C8H3BrFN3/c9-5-2-1-4(3-11)6-7(5)13-8(10)12-6/h1-2H,(H,12,13)
• InChI Key： MAWNZAVPIKOIAV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C2=C1N=C(N2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 251
• XLogP3: 2.3
• Topological Polar Surface Area: 52.5

Additional information on 4-Bromo-7-cyano-2-fluoro-1H-benzimidazole

Introduction to 4-Bromo-7-cyano-2-fluoro-1H-benzimidazole (CAS No. 1804269-84-8)

4-Bromo-7-cyano-2-fluoro-1H-benzimidazole, identified by its Chemical Abstracts Service (CAS) number 1804269-84-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzimidazole class, a scaffold renowned for its broad biological activity and utility in drug design. The presence of multiple substituents—specifically a bromine atom, a cyano group, and a fluorine atom—imparts unique electronic and steric properties, making it a versatile intermediate for synthesizing bioactive molecules.

The benzimidazole core is a privileged structure in medicinal chemistry, widely recognized for its role in numerous therapeutic agents targeting diverse diseases. Its aromatic system and ability to form stable hydrogen bonds with biological targets make it an ideal platform for drug discovery. Among the various derivatives, 4-Bromo-7-cyano-2-fluoro-1H-benzimidazole stands out due to its specific substitution pattern, which can modulate its interactions with biological targets and influence its pharmacokinetic profile.

In recent years, there has been a surge in research focused on developing novel benzimidazole derivatives with enhanced efficacy and reduced side effects. The introduction of halogen atoms, such as bromine and fluorine, into the benzimidazole ring has been particularly effective in improving binding affinity and metabolic stability. The cyano group further enhances the compound's reactivity, allowing for further functionalization through various chemical transformations. These features make 4-Bromo-7-cyano-2-fluoro-1H-benzimidazole a valuable building block for medicinal chemists.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for enzyme targets. For instance, studies have demonstrated that benzimidazole derivatives can interact with enzymes by forming hydrogen bonds and π-stacking interactions, thereby modulating their activity. The electron-withdrawing nature of the cyano group and the electron-donating effect of the fluorine atom can fine-tune the electronic properties of the molecule, enhancing its binding to specific enzymatic sites. This has led to investigations into its role as an inhibitor for targets such as kinases, which are implicated in various diseases, including cancer.

Moreover, the bromine atom in 4-Bromo-7-cyano-2-fluoro-1H-benzimidazole serves as a handle for further chemical modifications. It can be selectively displaced or reacted with other functional groups, enabling the synthesis of more complex derivatives with tailored biological properties. This reactivity has been exploited in fragment-based drug design approaches, where small molecules are incrementally modified to improve their binding affinity and selectivity. The compound's versatility makes it an attractive candidate for hit-toLead optimization campaigns.

Recent advancements in computational chemistry have also contributed to the study of 4-Bromo-7-cyano-2-fluoro-1H-benzimidazole. Molecular docking simulations have been employed to predict its binding mode to various protein targets, providing insights into how structural modifications can enhance its potency. These computational studies have guided experimental efforts, leading to the identification of novel analogs with improved pharmacological profiles. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery, and compounds like this one exemplify this synergistic approach.

The pharmacological potential of 4-Bromo-7-cyano-2-fluoro-1H-benzimidazole has also been explored in preclinical models. Initial studies have shown that derivatives of this compound exhibit promising activity against certain pathological conditions. For example, research indicates that benzimidazole-based molecules can interfere with signaling pathways involved in inflammation and cell proliferation. The specific substitution pattern of 4-Bromo-7-cyano-2-fluoro-1H-benzimidazole may confer unique advantages in modulating these pathways compared to other benzimidazole derivatives.

In addition to its applications in drug development, this compound has found utility in materials science and agrochemical research. Its structural motifs have inspired the design of novel organic materials with applications in optoelectronics and catalysis. The presence of electron-deficient centers allows for interactions with transition metals, facilitating catalytic processes such as cross-coupling reactions. These findings highlight the broad utility of benzimidazole derivatives beyond their traditional role in pharmaceuticals.

The synthesis of 4-Bromo-7-cyano-2-fluoro-1H-benzimidazole involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include halogenation reactions to introduce the bromine atom at the 4-position, followed by cyanation at the 7-position and fluorination at the 2-position. These transformations often employ transition metal catalysts or electrochemical methods to achieve high selectivity and yield. The development of efficient synthetic routes is crucial for scaling up production and conducting large-scale screening programs.

The safety profile of 4-Bromo-7-cyano-2-fluoro-1H-benzimidazole is another critical consideration in its application as a research tool or lead compound. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety during synthesis and experimentation. Storage conditions should be carefully controlled to prevent degradation or unwanted side reactions.

In conclusion,4-Bromo-7-cyano-2-fluoro-1H-benzimbidazole (CAS No: 1804269–84–8) represents a significant advancement in medicinal chemistry due to its versatile structure and broad applicability. Its unique substitution pattern offers opportunities for designing novel therapeutic agents with improved efficacy and selectivity. Ongoing research continues to uncover new applications for this compound across various disciplines, underscoring its importance as both a research tool and a potential lead molecule for drug discovery efforts.